Cas no 304685-89-0 (2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one)

2-Chloro-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one is a fluorinated pyrrole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloroacetyl group attached to a substituted pyrrole ring, offering reactivity for further functionalization. The presence of a 4-fluorophenyl moiety enhances its lipophilicity and metabolic stability, making it a useful intermediate in drug discovery. The compound's well-defined crystalline properties facilitate purification and characterization. Its stability under standard laboratory conditions ensures reliable handling. This compound may serve as a precursor in the synthesis of bioactive molecules, particularly those targeting central nervous system disorders or antimicrobial agents. Researchers value its versatility in heterocyclic chemistry and its potential as a scaffold for structure-activity relationship studies.
2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one structure
304685-89-0 structure
Product Name:2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
CAS No:304685-89-0
MF:C14H13ClFNO
MW:265.710526227951
MDL:MFCD01910944
CID:299582
PubChem ID:1537098
Update Time:2025-10-29

2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
    • 2-Chloro-1-[1-(4-fluoro-phenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-ethanone
    • 2-CHLORO-1-[1-(4-FLUOROPHENYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]ETHANONE
    • 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]ethanone
    • 2-Chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-1-ethanone
    • 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]ethan-1-one
    • F0307-0404
    • 2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
    • SB62725
    • SCHEMBL18452326
    • VS-08058
    • Z56876379
    • EN300-08107
    • MFCD01910944
    • 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]ethan-1-one
    • DTXSID60364211
    • FT-0677655
    • 2-chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone
    • SR-01000038691
    • SR-01000038691-1
    • 304685-89-0
    • Ethanone, 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-
    • 2-chloro-1-(1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethan-1-one
    • BB 0217635
    • AKOS000117645
    • STL364505
    • 2-chloro-1-[1-(4-fluorophenyl)-2,5-dimethyl-pyrrol-3-yl]ethanone
    • BBL025706
    • MDL: MFCD01910944
    • Inchi: 1S/C14H13ClFNO/c1-9-7-13(14(18)8-15)10(2)17(9)12-5-3-11(16)4-6-12/h3-7H,8H2,1-2H3
    • InChI Key: QNHMSVXIWDSTEP-UHFFFAOYSA-N
    • SMILES: ClCC(C1C=C(C)N(C2C=CC(=CC=2)F)C=1C)=O

Computed Properties

  • Exact Mass: 265.06700
  • Monoisotopic Mass: 265.0669699g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 3.65470

2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one Suppliers

Amadis Chemical Company Limited
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(CAS:304685-89-0)2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
Order Number:A876181
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:48
Price ($):209.0/376.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:304685-89-0)2-chloro-1-1-(4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylethan-1-one
A876181
Purity:99%/99%
Quantity:5g/10g
Price ($):209.0/376.0
Email